Cas no 1249156-31-7 (N-((2-Isopropylthiazol-5-yl)methyl)ethanamine)
1249156-31-7 structure
Product Name:N-((2-Isopropylthiazol-5-yl)methyl)ethanamine
CAS No:1249156-31-7
MF:C9H16N2S
MW:184.301740646362
CID:2180520
Update Time:2023-08-06
N-((2-Isopropylthiazol-5-yl)methyl)ethanamine Chemical and Physical Properties
Names and Identifiers
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- N-((2-isopropylthiazol-5-yl)methyl)ethanamine
- AM91328
- N-((2-Isopropylthiazol-5-yl)methyl)ethanamine
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- Inchi: 1S/C9H16N2S/c1-4-10-5-8-6-11-9(12-8)7(2)3/h6-7,10H,4-5H2,1-3H3
- InChI Key: LFWFKGQYDXIIOR-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(C)C)CNCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Topological Polar Surface Area: 53.2
N-((2-Isopropylthiazol-5-yl)methyl)ethanamine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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